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Compound of Interest

Compound Name: Silicon-29

Cat. No.: B1244352

Silicon-29 (2°Si) is a stable, non-radioactive isotope of silicon.[1][2][3][4] Unlike its radioactive
counterparts, its disposal does not necessitate precautions against radiation hazards. However,
proper management of Silicon-29 waste is essential to ensure laboratory safety and
environmental protection. The disposal procedure for Silicon-29 is dictated by its chemical
form (e.g., elemental silicon, silicon dioxide, or other silicon compounds) and any associated
chemical hazards. As a stable isotope, Silicon-29 waste is generally treated similarly to
common chemical waste.[5]

Operational and Disposal Plan

This plan provides a step-by-step guide for the safe handling and disposal of Silicon-29 waste
in a laboratory setting.

Step 1: Hazard Identification and Waste Characterization

o Consult the Safety Data Sheet (SDS): Before handling Silicon-29 in any form, thoroughly
review the corresponding SDS. The SDS will provide critical information on physical and
chemical properties, potential hazards (e.g., flammability, reactivity), and required personal
protective equipment (PPE).

« |dentify the Chemical Form: Determine the exact chemical composition of the Silicon-29
waste. Is it elemental silicon powder, silicon dioxide, or a more complex compound? This will
determine the appropriate waste stream.
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o Assess for Other Hazards: Is the Silicon-29 waste mixed with other hazardous materials,
such as flammable solvents, corrosive acids or bases, or toxic substances? If so, the waste
must be managed according to the most hazardous component.

Step 2: Segregation and Collection

o Dedicated Waste Container: Use a clearly labeled, dedicated container for Silicon-29 waste.
The container must be compatible with the chemical form of the waste.

e Labeling: The waste container label should include:

o

The words "Waste Silicon-29"

[¢]

The specific chemical name and form (e.g., "Silicon-29 Metal Powder," "Silicon-29
Dioxide")

[¢]

Any associated hazard pictograms (e.g., flammabile if in a flammable solvent)

The date of waste accumulation start.

[¢]

e Segregation: Do not mix Silicon-29 waste with other waste streams unless explicitly
permitted by your institution's Environmental, Health, and Safety (EHS) office. In particular,

keep it separate from radioactive waste.[5]
Step 3: Storage

» Designated Area: Store the waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation.[6][7]

e Secure Containment: Keep the waste container securely closed at all times, except when
adding waste.[6][7]

o Ventilation: Ensure adequate ventilation in the storage area, especially if the waste is in a
volatile solvent.

Step 4: Disposal
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o Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS office. They will provide specific instructions for pickup and disposal.

» Follow Institutional Procedures: Adhere to all institutional and local regulations for chemical

waste disposal. EHS will manage the final disposal through a licensed hazardous waste

vendor.

Quantitative Data for Silicon-29

The following table summarizes key quantitative data for elemental Silicon-29. Researchers

should always refer to the specific SDS for the particular form of Silicon-29 they are using.

Property

Value

Source

Natural Abundance

4.7%

[4]

Atomic Mass 28.97649467 Da [4]

Half-life Stable [4]

Melting Point 1687 K [4]

Boiling Point 3538 K [4]
White powder or dark grey

Appearance [1][8]
crystals

Solubility in H20 Insoluble [1][8]

Hazard Codes (Elemental

Form)

F (Flammable)

[1]

Hazard Statements (Elemental

Form)

H228 (Flammable solid)

[1]

UN Number (Elemental Form)

UN1346

[1]

Experimental Protocols

As this document provides procedural guidance for disposal, detailed experimental protocols

for research involving Silicon-29 are not included. Researchers should develop their own
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experimental protocols in accordance with standard laboratory safety practices and the specific
requirements of their research. The disposal plan outlined above should be incorporated into
the safety considerations of any such protocol.

Disposal Decision Pathway for Silicon-29 Waste

The following diagram illustrates the decision-making process for the proper disposal of
Silicon-29 waste.
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[Start: Generate Silicon-29 Wasta

Is the waste radioactive?

Silicon-29 is a stable isotope.

Treat as chemical waste.

[Consult Safety Data Sheet (SDSD

Does the waste exhibit
hazardous characteristics
(flammable, corrosive, reactive, toxic)?

Treat as non-hazardous

. : Treat as hazardous chemical waste.
solid chemical waste.

Segregate and collect in a

clearly labeled, compatible container.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Environmental, Health & Safety (EHS)
for pickup and disposal.

End of Disposal Process

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of Silicon-29 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Silicon-29: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244352#silicon-29-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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